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Compound of Interest

Compound Name: N-tert-Butylacetamide

CAS No.: 762-84-5

Cat. No.: B1330394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-tert-
Butylacetamide (NTBA), a versatile organic compound with applications as a polar aprotic

solvent and a precursor in the synthesis of pharmaceuticals and agrochemicals.[1] This

document outlines its key physical constants, provides detailed experimental protocols for their

determination, and includes spectral data for analytical characterization.

Core Physical Properties
N-tert-Butylacetamide is a white crystalline solid at room temperature.[1] It is known for its

stability under normal conditions and its distinct crystalline structure.[1]

Table 1: Quantitative Physical Properties of N-tert-Butylacetamide
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: The reported values represent a consensus from various sources and may exhibit slight

variations.[1][2][3]

Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of N-tert-
Butylacetamide.

Table 2: Key Spectral Data for N-tert-Butylacetamide

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
The following section details the methodologies for determining the key physical properties of

N-tert-Butylacetamide.
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Determination of Melting Point
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered, dry N-tert-Butylacetamide is

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 10-15°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes a clear liquid (T2) are recorded.

Reporting: The melting point is reported as the range T1-T2.

Determination of Boiling Point
For solids that are stable at their boiling point, this property can be determined using a

distillation method or a micro-scale technique.

Methodology (Micro-scale):

Sample Preparation: A small amount of N-tert-Butylacetamide is placed in a small test tube

or fusion tube.

Apparatus: A Thiele tube or a similar heating bath apparatus is used, along with a

thermometer and a sealed-end capillary tube.
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Procedure:

The test tube containing the sample is attached to the thermometer.

A sealed-end capillary tube is inverted and placed inside the test tube.

The assembly is immersed in a heating bath (e.g., mineral oil).

The bath is heated gradually.

As the boiling point is approached, a steady stream of bubbles will emerge from the open

end of the capillary tube.

The heat is removed, and the bath is allowed to cool slowly.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Determination of Density
The density of a solid can be determined by measuring its mass and volume.

Methodology (Volume Displacement):

Mass Measurement: The mass of a sample of N-tert-Butylacetamide crystals is accurately

measured using an analytical balance.

Volume Measurement:

A graduated cylinder is partially filled with a liquid in which N-tert-Butylacetamide is

insoluble (e.g., a saturated hydrocarbon). The initial volume is recorded.

The weighed solid is carefully added to the graduated cylinder, ensuring no loss of

material.

The final volume is recorded. The difference between the final and initial volumes

represents the volume of the solid.

Calculation: Density is calculated by dividing the mass of the sample by its volume.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1330394?utm_src=pdf-body
https://www.benchchem.com/product/b1330394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Solubility
The solubility of N-tert-Butylacetamide is assessed in various solvents to understand its

polarity and potential applications.

Methodology:

Sample Preparation: A small, accurately weighed amount of N-tert-Butylacetamide (e.g., 10

mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol, or

acetone) is added to each test tube.

Observation: The mixture is agitated (e.g., by vortexing) for a set period. The visual

observation of whether the solid dissolves completely, partially, or not at all determines its

solubility.

Reporting: The solubility is reported qualitatively (e.g., soluble, sparingly soluble, insoluble)

for each solvent.

Spectroscopic Analysis
Methodology (KBr Pellet):

Sample Preparation: A small amount of N-tert-Butylacetamide is ground with dry potassium

bromide (KBr) powder in an agate mortar and pestle.

Pellet Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic

press.

Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and

the spectrum is recorded over the appropriate wavenumber range (typically 4000-400 cm⁻¹).

Methodology:

Sample Preparation: A small amount of N-tert-Butylacetamide is dissolved in a deuterated

solvent (e.g., CDCl₃) in an NMR tube. A small amount of a reference standard (e.g.,

tetramethylsilane, TMS) may be added.
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Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H NMR spectrum is

acquired.

Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the

spectrum is phased and referenced.

Methodology (Electron Ionization):

Sample Introduction: A small amount of N-tert-Butylacetamide is introduced into the mass

spectrometer, typically via a direct insertion probe or after separation by gas

chromatography.

Ionization: The sample is vaporized and then bombarded with a beam of high-energy

electrons, causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge (m/z) ratio by a mass analyzer.

Detection: The abundance of each ion is measured by a detector, generating a mass

spectrum.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of N-tert-Butylacetamide.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of N-tert-
Butylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. orgchemboulder.com [orgchemboulder.com]

2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [N-tert-Butylacetamide: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330394#n-tert-butylacetamide-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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